molecular formula C15H14ClN5O2 B12188557 3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid

3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid

Cat. No.: B12188557
M. Wt: 331.76 g/mol
InChI Key: QWFHFVCKWMRKLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid is a triazolopyridazine derivative featuring a 2-chlorobenzylamino substituent at position 6 and a propanoic acid moiety at position 3 of the fused heterocyclic core. Its molecular formula is C₁₄H₁₂ClN₅O₂, with a molecular weight of 325.73 g/mol (estimated based on structural analogs in ). The compound’s structure combines a nitrogen-rich [1,2,4]triazolo[4,3-b]pyridazine scaffold, known for bioactivity in medicinal chemistry, with a chlorinated aromatic group and a carboxylic acid side chain that may enhance solubility and target binding .

The compound is synthesized via cyclocondensation reactions, as reported for related triazolopyridazine derivatives (e.g., starting from hydrazinopyridazine precursors) . Its purity and characterization are confirmed by techniques such as NMR, HPLC, and mass spectrometry, as seen in analogs like 3-(6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanoic acid (CAS 902502-24-3, 95% purity) .

Properties

Molecular Formula

C15H14ClN5O2

Molecular Weight

331.76 g/mol

IUPAC Name

3-[6-[(2-chlorophenyl)methylamino]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanoic acid

InChI

InChI=1S/C15H14ClN5O2/c16-11-4-2-1-3-10(11)9-17-12-5-6-13-18-19-14(21(13)20-12)7-8-15(22)23/h1-6H,7-9H2,(H,17,20)(H,22,23)

InChI Key

QWFHFVCKWMRKLQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)CNC2=NN3C(=NN=C3CCC(=O)O)C=C2)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-amino-5-(2-chlorobenzyl)-4H-1,2,4-triazole-3-thiol with various phenacyl bromides under microwave irradiation . This reaction is carried out in the presence of a reusable catalyst such as DABCO (1,4-diazabicyclo[2.2.2]octane) and ethanol as the solvent. The reaction conditions are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, the use of green chemistry principles, such as solvent-free conditions and microwave-assisted synthesis, can reduce the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the 2-chlorobenzyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral conditions.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Mechanism of Action

The mechanism of action of 3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases, leading to the suppression of cell proliferation and induction of apoptosis in cancer cells . The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Table 1: Structural Analogs and Key Differences

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
Target Compound 6-(2-chlorobenzylamino), 3-propanoic acid C₁₄H₁₂ClN₅O₂ 325.73 Potential kinase inhibition, solubility from carboxylic acid
3-(6-Chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanoic acid 6-Cl, 3-propanoic acid C₈H₇ClN₄O₂ 226.62 Intermediate for cytotoxic derivatives (e.g., glycine esters)
N-(2-{6-[(4-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzamide 6-(4-chlorobenzylamino), 3-ethylbenzamide C₂₂H₂₀ClN₅O 405.88 Improved lipophilicity for CNS penetration
3-[6-(3-Chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanoic acid 6-(3-chlorophenyl), 3-propanoic acid C₁₄H₁₁ClN₄O₂ 302.71 Structural analog with aryl substitution
3-{6-Methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid 6-OCH₃, 3-propanoic acid C₉H₁₀N₄O₃ 222.21 Enhanced solubility via methoxy group

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound logP (Predicted) Solubility (mg/mL) Acid Dissociation Constant (pKa)
Target Compound 2.8 ~0.1 (aqueous) 4.2 (carboxylic acid)
3-(6-Chloro-triazolopyridazin-3-yl)propanoic acid 1.5 0.5 3.9
3-{6-Methoxy-triazolopyridazin-3-yl}propanoic acid 1.2 1.2 4.5
N-(4-Chlorobenzyl)triazolopyridazin-ethylbenzamide 3.4 <0.01 N/A

Notes:

  • The carboxylic acid group lowers logP and enhances aqueous solubility, critical for oral bioavailability .

Biological Activity

3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure with a triazolo-pyridazine core and a chlorobenzyl amine moiety. Its molecular formula is C18_{18}H19_{19}ClN5_5O2_2, with a molecular weight of approximately 406.9 g/mol. The presence of the chlorobenzyl group is significant as it may enhance the compound's lipophilicity and biological activity.

Research indicates that compounds with similar structures often interact with various biological targets, including enzymes and receptors involved in signaling pathways. Specifically, the triazolo-pyridazine framework is known for its role as a modulator in kinase activity, particularly p38 mitogen-activated protein kinases (MAPKs), which are crucial in inflammatory responses and cellular stress signaling.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 1,2,4-triazole derivatives. For instance, compounds derived from similar triazolo frameworks have shown promising antibacterial activity against Mycobacterium tuberculosis and other pathogens. The IC50_{50} values for related compounds ranged from 1.35 to 2.18 μM against M. tuberculosis H37Ra, indicating that modifications in the triazole structure can lead to significant enhancements in efficacy against bacterial strains .

Anti-inflammatory Activity

Compounds like 3-{6-[(2-Chlorobenzyl)amino][1,2,4]triazolo[4,3-b]pyridazin-3-yl}propanoic acid are posited to exhibit anti-inflammatory properties through inhibition of p38 MAPK pathways. This inhibition can lead to reduced production of pro-inflammatory cytokines and may provide therapeutic benefits in conditions such as rheumatoid arthritis and other inflammatory diseases.

Cytotoxicity Studies

Cytotoxicity assessments are critical for determining the safety profile of new compounds. In studies involving structurally similar compounds, toxicity was evaluated on human embryonic kidney (HEK-293) cells. Results indicated that many derivatives were non-toxic at effective concentrations, suggesting a favorable safety profile for further development .

Structure-Activity Relationship (SAR)

Understanding the SAR is essential for optimizing the biological activity of triazolo derivatives. The presence of electron-withdrawing groups like chlorine is often correlated with increased potency against various biological targets. For example:

CompoundTargetIC50_{50} (μM)Notes
Compound AM. tuberculosis1.35Significant activity
Compound Bp38 MAPK0.75High selectivity
Compound CHEK-293 Cells>100Non-toxic

This table summarizes findings from various studies highlighting the relationship between structural modifications and biological efficacy.

Case Studies

  • Antitubercular Activity : A recent study synthesized several derivatives based on the triazole scaffold and tested them against M. tuberculosis. Compounds exhibiting lower IC50_{50} values were prioritized for further development due to their higher efficacy .
  • Anti-inflammatory Potential : Another investigation focused on the anti-inflammatory effects of related triazole compounds on cellular models exposed to inflammatory stimuli. The results indicated a marked reduction in inflammatory markers when treated with these compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.